![molecular formula C16H9N3O3 B2845016 3-(5-Pyridin-4-yl-1,3,4-oxadiazol-2-yl)chromen-2-one CAS No. 98986-45-9](/img/structure/B2845016.png)
3-(5-Pyridin-4-yl-1,3,4-oxadiazol-2-yl)chromen-2-one
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Overview
Description
The compound “3-(5-Pyridin-4-yl-1,3,4-oxadiazol-2-yl)chromen-2-one” is a derivative of 1,3,4-oxadiazole . Oxadiazole is a heterocyclic compound with a five-membered ring that contains two carbons, one oxygen atom, two nitrogen atoms, and two double bonds . The derivatives of the oxadiazole nucleus (1,3,4-oxadiazoles) show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity .
Synthesis Analysis
The synthesis of 1,3,4-oxadiazoles involves the reaction of appropriately substituted benzaldehydes with isoniazid to form intermediates . The reaction of these intermediates with acetic anhydride forms 1,3,4-oxadiazoles .Molecular Structure Analysis
The molecular structure of 1,3,4-oxadiazoles is characterized by a five-membered ring that contains two carbons, one oxygen atom, two nitrogen atoms, and two double bonds . This type of ring system is also known as azoximes, oxybiazole, biozole, diazoxole, furadiazole, and furoxans .Chemical Reactions Analysis
The chemical reactions involved in the formation of 1,3,4-oxadiazoles involve the reaction of appropriately substituted benzaldehydes with isoniazid to form intermediates . The reaction of these intermediates with acetic anhydride forms 1,3,4-oxadiazoles .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,3,4-oxadiazoles include a molecular formula of C2H2ON2 and a molecular mass of 70.05 g/mol . They are soluble in water .Scientific Research Applications
Anticancer Applications
Research on polymorphism of 3-(5-phenyl-1,3,4-oxadiazol-2-yl)- and 3-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-ones highlighted the potential anticancer activity of these compounds. The study found that different polymorphic structures of these compounds exhibit varying intermolecular interactions, which could be influential in their biological activity. The investigation into these structures is driven by the assumption of their potential anticancer efficacy, focusing on the 'head-to-head' type stacking in all studied crystals (Shishkina et al., 2019).
Synthesis Methodologies
Efficient synthesis techniques for derivatives of 2H-chromen-2-ones, which include the target compound, have been developed. One such methodology involves the reaction of 2H-chromen-2-ones with pyrazol-5-amines catalyzed by CuCl2⋅2H2O in ethanol. This process is highlighted for its mild reaction conditions, ease of work-up, and high yields. These derivatives have been noted for their high fluorescence quantum yields, indicating potential applications as luminescent or fluorescence probes (Liu et al., 2014).
Coordination Polymers and Magnetic Properties
Studies have also focused on the self-assembly of new M(II) coordination polymers based on asymmetric 1,3,4-oxadiazole-containing ligands, including variants of the target compound. These investigations show the impact of counterions on structural assemblies and the resultant magnetic properties. Such studies suggest the utility of these compounds in the rational construction of porous coordination polymers, potentially useful in a variety of material science applications (Wu et al., 2017).
Antimicrobial Potency
Additionally, the synthesis and antimicrobial potency of derivatives, including 2,4,5-triaryl-5H-chromeno[4,3-b]pyridines and related compounds, have been explored. These studies indicate that certain synthesized compounds exhibit potent antibacterial and antifungal activities, comparable to standard drugs, pointing to potential applications as antimicrobial agents (Jadhav et al., 2016).
Future Directions
The future directions for the research and development of 1,3,4-oxadiazoles involve the exploration of their broad range of chemical and biological properties . They have become important synthons in the development of new drugs . The therapeutic potential of pyridine derivatives as anti-inflammatory, fungicidal, antiviral, antibacterial, anticancer, analgesic, and anti-depressant drugs has been revealed in recent research .
Mechanism of Action
Target of Action
Similar compounds have been reported to exhibit antimicrobial activity, suggesting that their targets may include various proteins or enzymes essential for the survival and growth of microorganisms .
Mode of Action
It’s known that many antimicrobial agents work by inhibiting essential biochemical processes in pathogens, such as cell wall synthesis, protein synthesis, nucleic acid synthesis, and metabolic pathways . The compound could interact with its targets, leading to the disruption of these processes and ultimately causing the death of the microorganisms.
Result of Action
The compound has been reported to exhibit antimicrobial activity, suggesting that its action results in the inhibition of growth or killing of microorganisms . The molecular and cellular effects of the compound’s action would therefore include disruption of essential cellular processes in the microorganisms, leading to their death.
Biochemical Analysis
Biochemical Properties
Similar compounds have shown promising antibacterial and antifungal properties . They have been found to be effective against various bacterial strains such as Escherichia coli and Staphylococcus epidermidis . The interactions of this compound with enzymes, proteins, and other biomolecules are yet to be explored.
Cellular Effects
Similar compounds have been found to inhibit cell proliferation driven by certain mutations
properties
IUPAC Name |
3-(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9N3O3/c20-16-12(9-11-3-1-2-4-13(11)21-16)15-19-18-14(22-15)10-5-7-17-8-6-10/h1-9H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYZQXNFMBINFRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=O)O2)C3=NN=C(O3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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